Cas no 1171829-35-8 (N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide)
N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide
- N-(5-(4-(isopropylsulfonyl)benzyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
- AKOS024643382
- N-[5-[(4-propan-2-ylsulfonylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
- F2368-2505
- 1171829-35-8
- N-(5-{[4-(propane-2-sulfonyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide
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- Inchi: 1S/C21H19N3O5S/c1-13(2)30(26,27)16-9-7-14(8-10-16)11-19-23-24-21(29-19)22-20(25)18-12-15-5-3-4-6-17(15)28-18/h3-10,12-13H,11H2,1-2H3,(H,22,24,25)
- InChI Key: AMQIURVPOCGIGW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CC2=NN=C(NC(C3=CC4C=CC=CC=4O3)=O)O2)=CC=1)(C(C)C)(=O)=O
Computed Properties
- Exact Mass: 425.10454189g/mol
- Monoisotopic Mass: 425.10454189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 124Ų
N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2368-2505-1mg |
N-(5-{[4-(propane-2-sulfonyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide |
1171829-35-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide
Recent Advances in the Study of N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide (CAS: 1171829-35-8)
The compound N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide (CAS: 1171829-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the 1,3,4-oxadiazole and benzofuran moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.
In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further drug development.
One of the key challenges in the development of this compound has been addressing its potential off-target effects and toxicity profiles. Recent studies have employed high-throughput screening and proteomic analyses to identify and mitigate these issues, leading to the development of derivatives with improved safety profiles.
Future research directions include exploring the compound's potential in combination therapies and its application in treating other diseases beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, N-(5-{4-(propane-2-sulfonyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation to fully realize its therapeutic potential.
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